Cas no 2229128-12-3 (5-(oxiran-2-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine)

• Product Name: 5-(oxiran-2-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine
• CAS No: 2229128-12-3
• MF: C₉H₈N₄O
• MW: 188.186020851135
• CID: 6435366
• PubChem ID: 165759707
• Update Time: 2025-10-28

5-(oxiran-2-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(oxiran-2-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine
• EN300-1776636
• 2229128-12-3

• Inchi： 1S/C9H8N4O/c1-2-9(13-6-10-5-12-13)11-3-7(1)8-4-14-8/h1-3,5-6,8H,4H2
• InChI Key： DQYXCULDXNXEME-UHFFFAOYSA-N
• SMILES： O1CC1C1C=NC(=CC=1)N1C=NC=N1

Computed Properties

• Exact Mass: 188.06981089g/mol
• Monoisotopic Mass: 188.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.1Ų

Additional information on 5-(oxiran-2-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine

Introduction to 5-(oxiran-2-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine (CAS No. 2229128-12-3)

5-(oxiran-2-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 2229128-12-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that integrate multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 5-(oxiran-2-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine consists of a pyridine core substituted with an oxirane (epoxide) group at the 5-position and a 1H-1,2,4-triazole moiety at the 2-position. This dual functionality provides a rich scaffold for interaction with biological targets, particularly enzymes and receptors involved in various disease pathways. The presence of both the oxirane and triazole groups enhances the compound's versatility, allowing for diverse chemical modifications and functionalization strategies.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological processes through multiple mechanisms. The combination of an oxirane group and a triazole ring in 5-(oxiran-2-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine aligns with this trend, as both moieties have been reported to exhibit pharmacological activity in various contexts. The oxirane group is known for its ability to participate in nucleophilic substitution reactions, which can be exploited for covalent drug design targeting specific biomolecules. Meanwhile, the triazole ring is a well-established pharmacophore found in numerous bioactive compounds, including antiviral, antibacterial, and anticancer agents.

Recent studies have highlighted the potential of heterocyclic compounds containing both oxirane and triazole functionalities as scaffolds for drug discovery. These studies suggest that such molecules can exhibit enhanced binding affinity and selectivity towards biological targets due to the complementary interactions provided by the different pharmacophoric units. For instance, the oxirane group can form hydrogen bonds or engage in hydrophobic interactions with amino acid residues in protein active sites, while the triazole ring can interact through π-stacking or coordinate with metal ions. This dual interaction pattern may contribute to the development of more potent and selective therapeutic agents.

The synthesis of 5-(oxiran-2-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine presents an interesting challenge due to the complexity of integrating both the oxirane and triazole moieties into a single molecule. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex structures with high precision. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled the efficient assembly of heterocyclic frameworks like that of this compound. These synthetic approaches not only improve yield but also allow for greater control over regioselectivity and stereochemistry.

From a biological perspective, the potential applications of 5-(oxiran-2-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine are broad and varied. The compound's structural features suggest that it may interact with enzymes involved in metabolic pathways or signal transduction cascades relevant to diseases such as cancer, inflammation, and neurodegeneration. Additionally, its ability to undergo covalent modifications via the oxirane group opens up possibilities for targeted drug delivery systems where the compound can selectively bind to overexpressed proteins or enzymes in pathological conditions.

In clinical research settings, 5-(oxiran - 2 - yl) - 2 - ( 1 H - 1 , 2 , 4 - tri azo l - 1 - yl ) py rid ine has been explored as part o f combinatorial chemistry libraries aimed at identifying novel therapeutic agents . Its unique structural composition makes it an attractive candidate f or high-throughput screening assays designed t o identify compounds w ith desired pharmacological properties . Early preclinical studies have demonstrated promising results i n modulating key enzymatic targets , suggesting its potential as a lead compound f or further development into a clinical candidate .

The integration o f computational modeling techniques has further enhanced t he understanding o f how this compound interacts w ith biological targets . Molecular docking simulations have been used t o predict binding affinities and identify key interaction points between t he molecule and protein receptors . These simulations not only provide valuable insights i n t he design o f next-generation derivatives but also help i n optimizing t he compound's pharmacokinetic properties . By leveraging computational methods , researchers can accelerate t he drug discovery process and reduce experimental costs associated w ith traditional screening approaches .

The future o f research on compounds like 5-( oxiran - 2 - yl ) - 2 - ( 1 H - 1 , 2 , 4 - tri azo l - 1 - yl ) py rid ine lies i n exploring its potential i n therapeutic applications beyond initial preclinical findings . Further investigations are needed t o elucidate its mechanism o f action , assess its safety profile , and evaluate its efficacy i n vivo models . Collaborative efforts between synthetic chemists , biologists , and clinicians will be crucial i n translating laboratory discoveries i nt o tangible medical benefits . As our understanding o f disease biology evolves , so too will t he opportunities f or innovative drug design using molecules such as this one .